Cas no 1701985-72-9 (5-bromo-4-butoxypyridin-3-amine)

• Product Name: 5-bromo-4-butoxypyridin-3-amine
• CAS No: 1701985-72-9
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6101690
• PubChem ID: 103518753
• Update Time: 2025-07-19

5-bromo-4-butoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-butoxypyridin-3-amine
• EN300-1295170
• 1701985-72-9

• Inchi： 1S/C9H13BrN2O/c1-2-3-4-13-9-7(10)5-12-6-8(9)11/h5-6H,2-4,11H2,1H3
• InChI Key： HXTPZRREJIHFKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OCCCC)N

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-bromo-4-butoxypyridin-3-amine

Recent Advances in the Study of 5-bromo-4-butoxypyridin-3-amine (CAS: 1701985-72-9) in Chemical Biology and Pharmaceutical Research

5-bromo-4-butoxypyridin-3-amine (CAS: 1701985-72-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This pyridine derivative, characterized by its bromo and butoxy substituents, has demonstrated promising potential in various applications, including drug discovery and medicinal chemistry. The compound's unique structural features make it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on the synthesis and optimization of 5-bromo-4-butoxypyridin-3-amine derivatives to enhance their pharmacological properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to introduce diverse functional groups at strategic positions on the pyridine ring. These modifications have led to the discovery of compounds with improved bioavailability, target selectivity, and metabolic stability, as evidenced by in vitro and in vivo studies.

One of the most notable findings involves the compound's interaction with specific kinase targets. Preliminary data suggest that 5-bromo-4-butoxypyridin-3-amine derivatives exhibit inhibitory activity against certain tyrosine kinases implicated in cancer progression. Molecular docking studies have provided insights into the binding modes of these compounds, revealing key interactions with the ATP-binding sites of target kinases. These findings open new avenues for the development of kinase inhibitors with potential applications in precision medicine.

In addition to its therapeutic potential, 5-bromo-4-butoxypyridin-3-amine has also been investigated as a versatile building block in chemical biology. Researchers have utilized this compound as a precursor for the synthesis of fluorescent probes and affinity labels, enabling the study of biological processes at the molecular level. The bromo substituent, in particular, serves as a convenient handle for further functionalization through various cross-coupling reactions, making the compound a valuable tool for chemical biology applications.

Despite these promising developments, challenges remain in the optimization of 5-bromo-4-butoxypyridin-3-amine-based compounds for clinical applications. Current research efforts are directed toward addressing issues related to solubility, toxicity, and pharmacokinetic properties. Recent structure-activity relationship (SAR) studies have identified key structural features that influence these parameters, providing valuable guidance for future compound design.

The growing body of research on 5-bromo-4-butoxypyridin-3-amine underscores its importance as a versatile scaffold in medicinal chemistry and chemical biology. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and research tools. Future studies will undoubtedly explore its potential in additional therapeutic areas and applications, further expanding its utility in the field.